4-[(Cyclobutylamino)methyl]benzonitrile

• Molecular Formula: C12H14N2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 4-[(cyclobutylamino)methyl]benzonitrile
• InChI: InChI=1S/C12H14N2/c13-8-10-4-6-11(7-5-10)9-14-12-2-1-3-12/h4-7,12,14H,1-3,9H2
• InChI Key: VLCDEAIAOQTLPO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)NCC2=CC=C(C=C2)C#N

Description

4-[(Cyclobutylamino)methyl]benzonitrile (CAS RN: 1248277-47-5) is a benzonitrile derivative with the molecular formula C₁₁H₁₂N₂ and a molecular weight of 172.23 g/mol. Its structure features a cyclobutylamino group attached to a benzonitrile scaffold via a methylene bridge. The cyclobutyl group introduces ring strain, enhancing reactivity in nucleophilic aromatic substitution reactions, while the nitrile moiety enables versatile transformations such as hydrolysis to carboxylic acids or reduction to amines .

This compound is extensively utilized in pharmaceutical synthesis as a building block for heterocyclic compounds, particularly in the development of kinase inhibitors and agrochemicals. Its balanced lipophilicity and electronic properties make it a strategic intermediate in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(Cyclobutylamino)methyl]benzonitrile typically involves the reaction of 4-cyanobenzyl chloride with cyclobutylamine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction conditions generally include:

Solvent: Anhydrous dichloromethane or tetrahydrofuran

Temperature: Room temperature to reflux

Time: Several hours to overnight

Industrial Production Methods

Industrial production methods for 4-[(Cyclobutylamino)methyl]benzonitrile may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, green chemistry approaches, such as the use of ionic liquids as solvents, can be employed to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

4-[(Cyclobutylamino)methyl]benzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amides or carboxylic acids.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Substitution: The benzene ring can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Halogenation using bromine or chlorination using chlorine gas in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of 4-[(Cyclobutylamino)methyl]benzamide or 4-[(Cyclobutylamino)methyl]benzoic acid.

Reduction: Formation of 4-[(Cyclobutylamino)methyl]benzylamine.

Substitution: Formation of halogenated derivatives of 4-[(Cyclobutylamino)methyl]benzonitrile.

Scientific Research Applications

4-[(Cyclobutylamino)methyl]benzonitrile has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential pharmacological properties, including as a candidate for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(Cyclobutylamino)methyl]benzonitrile depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The cyclobutylamino group can enhance the compound’s binding affinity and selectivity for certain molecular targets, influencing various biochemical pathways .

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below summarizes key structural and functional differences between 4-[(Cyclobutylamino)methyl]benzonitrile and related benzonitrile derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications	Reactivity Notes
4-[(Cyclobutylamino)methyl]benzonitrile	C₁₁H₁₂N₂	172.23	Cyclobutylamino, nitrile	Pharma intermediates, heterocycles	Nucleophilic substitution, nitrile transformations
4-(Hexylamino)benzonitrile	C₁₃H₁₈N₂	202.30	Hexylamino, nitrile	R&D, limited toxicity data	Longer alkyl chain increases lipophilicity
4-(Ethylaminomethyl)benzonitrile	C₉H₁₀N₂	146.19	Ethylamino, nitrile	Synthetic route exploration	Compact structure favors rapid functionalization
4-(trans-4-Pentylcyclohexyl)benzonitrile	C₁₈H₂₅N	255.40	Pentylcyclohexyl, nitrile	Liquid crystal materials	Bulky substituent reduces solubility in polar solvents
4-(4-Methylpiperazinomethyl)benzonitrile	C₁₃H₁₆N₃	222.29 (estimated)	Piperazinomethyl, nitrile	CNS-targeting drug candidates	Basic piperazine enhances water solubility

Physicochemical and Toxicological Profiles

• Lipophilicity: The hexylamino derivative (LogP ~3.5, estimated) is more lipophilic than the cyclobutylamino analog (LogP ~2.8), impacting membrane permeability in drug design .
• Toxicity Data: Limited toxicity data are available for most compounds. For instance, 4-(hexylamino)benzonitrile lacks acute toxicity profiles, emphasizing the need for cautious handling .